Cas no 886933-07-9 (Acetamide, N-(4-chlorophenyl)-2-[(1,2,3,4-tetrahydro-1-oxo-5-isoquinolinyl)oxy]-)

• Product Name: Acetamide, N-(4-chlorophenyl)-2-[(1,2,3,4-tetrahydro-1-oxo-5-isoquinolinyl)oxy]-
• CAS No: 886933-07-9
• MF: C₁₇H₁₅ClN₂O₃
• MW: 330.765603303909
• CID: 6621430
• PubChem ID: 7385162
• Update Time: 2025-05-19

Acetamide, N-(4-chlorophenyl)-2-[(1,2,3,4-tetrahydro-1-oxo-5-isoquinolinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-chlorophenyl)-2-[(1,2,3,4-tetrahydro-1-oxo-5-isoquinolinyl)oxy]-
• N-(4-chlorophenyl)-2-((1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy)acetamide
• 886933-07-9
• F2679-0144
• AKOS024669466
• N-(4-chlorophenyl)-2-[(1-oxo-3,4-dihydro-2H-isoquinolin-5-yl)oxy]acetamide
• HMS3035K08
• CHEMBL1728741
• N-(4-chlorophenyl)-2-[(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy]acetamide
• SMR000812291
• MLS001236993

• Inchi： 1S/C17H15ClN2O3/c18-11-4-6-12(7-5-11)20-16(21)10-23-15-3-1-2-14-13(15)8-9-19-17(14)22/h1-7H,8-10H2,(H,19,22)(H,20,21)
• InChI Key： XAVXSVWLSBFKNV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)COC1=CC=CC2=C1CCNC2=O

Computed Properties

• Exact Mass: 330.0771200g/mol
• Monoisotopic Mass: 330.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.365±0.06 g/cm3(Predicted)
• Boiling Point: 694.9±55.0 °C(Predicted)
• pka: 12.32±0.70(Predicted)

Additional information on Acetamide, N-(4-chlorophenyl)-2-[(1,2,3,4-tetrahydro-1-oxo-5-isoquinolinyl)oxy]-

Acetamide, N-(4-chlorophenyl)-2-[(1,2,3,4-tetrahydro-1-oxo-5-isoquinolinyl)oxy]- (CAS No: 886933-07-9)

Acetamide, N-(4-chlorophenyl)-2-[(1,2,3,4-tetrahydro-1-oxo-5-isoquinolinyl)oxy]- is a complex organic compound with the CAS registry number 886933-07-9. This compound is notable for its unique structure and potential applications in various fields of chemistry and pharmacology. The molecule consists of an acetamide group attached to a 4-chlorophenyl ring and a tetrahydroisoquinoline moiety with an oxygen bridge. The combination of these structural elements makes it a versatile compound with promising properties.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and condensation reactions. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity and yield. Researchers have explored its stability under various conditions, revealing that it exhibits good thermal stability and resistance to hydrolysis under mild conditions.

One of the most significant areas of research involving Acetamide, N-(4-chlorophenyl)-2-[(1,2,3,4-tetrahydro-1-oxo-5-isoquinolinyl)oxy]- is its potential application in drug development. Studies have shown that this compound demonstrates selective binding to certain receptors, making it a promising candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its ability to cross the blood-brain barrier has been extensively studied, further highlighting its potential in neuropharmacology.

Recent studies have also explored the use of this compound in the field of materials science. Its unique electronic properties make it a potential candidate for use in organic semiconductors and optoelectronic devices. Researchers have reported that incorporating this compound into polymer blends can significantly enhance the electrical conductivity and mechanical properties of the resulting materials.

In terms of environmental impact, Acetamide, N-(4-chlorophenyl)-2-[(1,2,3,4-tetrahydro-1 oxo 5 isoquinolinyl)oxy]- has been shown to degrade efficiently under biodegradation conditions. This suggests that it has a low environmental footprint compared to other similar compounds. However, further research is needed to fully understand its long-term effects on ecosystems.

The commercial availability of this compound has increased due to its growing demand in both academic and industrial settings. Several chemical suppliers now offer this compound at competitive prices, making it accessible for researchers worldwide. Its availability has also facilitated collaborative research projects aimed at exploring its diverse applications.

In conclusion, Acetamide, N-(4-chlorophenyl)-2 -[(1 2 3 4-tetrahydro -1 oxo -5 isoquinolinyl)oxy] - (CAS No: 886933 -07 -9) is a versatile and intriguing compound with a wide range of potential applications. Its unique structure and properties continue to attract the attention of researchers across various disciplines. As ongoing studies uncover new insights into its capabilities, this compound is poised to play an increasingly important role in both scientific research and industrial applications.